Cas no 64268-87-7 (4-Bromo-N-morpholinobenzenesulfonamide)

• Product Name: 4-Bromo-N-morpholinobenzenesulfonamide
• CAS No: 64268-87-7
• MF: C₁₀H₁₃BrN₂O₃S
• MW: 321.190820455551
• CID: 1093507
• PubChem ID: 896933
• Update Time: 2025-06-14

4-Bromo-N-morpholinobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-morpholinobenzenesulfonamide
• 4-bromo-N-morpholin-4-ylbenzenesulfonamide
• NCGC00229737-01
• STK442075
• MLS001125852
• CS-0366787
• 64268-87-7
• A914953
• HMS1590L13
• AKOS003275150
• 4-bromo-N-(morpholin-4-yl)benzene-1-sulfonamide
• HMS2975I16
• BRD-K51064863-001-06-2
• SMR000665433
• 4-bromo-N-(morpholin-4-yl)benzenesulfonamide
• CHEMBL1725360
• DTXSID201333040

• Inchi： 1S/C10H13BrN2O3S/c11-9-1-3-10(4-2-9)17(14,15)12-13-5-7-16-8-6-13/h1-4,12H,5-8H2
• InChI Key： MUJJUACHAFOJFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NN1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 319.98309
• Monoisotopic Mass: 319.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 58.64

4-Bromo-N-morpholinobenzenesulfonamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-N-morpholinobenzenesulfonamide

Recent Advances in the Study of 4-Bromo-N-morpholinobenzenesulfonamide (CAS: 64268-87-7)

4-Bromo-N-morpholinobenzenesulfonamide (CAS: 64268-87-7) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific research.

The synthesis of 4-Bromo-N-morpholinobenzenesulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic routes, including the reaction of 4-bromobenzenesulfonyl chloride with morpholine under controlled conditions. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been utilized to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluations.

In terms of biological activity, 4-Bromo-N-morpholinobenzenesulfonamide has demonstrated promising results in preliminary screenings. Studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its interaction with certain protein targets has been investigated using molecular docking and in vitro assays, revealing its binding affinity and selectivity.

Recent research has also explored the pharmacokinetic properties of 4-Bromo-N-morpholinobenzenesulfonamide. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided critical data for assessing its drug-likeness. These studies have highlighted the compound's stability and bioavailability, which are essential factors for its progression into preclinical development.

The mechanistic studies of 4-Bromo-N-morpholinobenzenesulfonamide have shed light on its mode of action at the molecular level. Researchers have identified key interactions between the compound and its target proteins, elucidating the structural features responsible for its biological activity. These findings have paved the way for the design of analogs with enhanced potency and reduced off-target effects.

In conclusion, 4-Bromo-N-morpholinobenzenesulfonamide (CAS: 64268-87-7) represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties make it a valuable candidate for further investigation. Future research should focus on optimizing its structure-activity relationships and evaluating its efficacy in relevant disease models to fully realize its therapeutic potential.